N-((4-(1-methyl-1H-benzo[d]imidazol-2-yl)cyclohexyl)methyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide

• IUPAC Name: N-[[4-(1-methylbenzimidazol-2-yl)cyclohexyl]methyl]-2-(4-oxoquinazolin-3-yl)acetamide
• InChI: InChI=1S/C25H27N5O2/c1-29-22-9-5-4-8-21(22)28-24(29)18-12-10-17(11-13-18)14-26-23(31)15-30-16-27-20-7-3-2-6-19(20)25(30)32/h2-9,16-18H,10-15H2,1H3,(H,26,31)
• InChI Key: ZIEZGYNLQDCJOQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C3CCC(CC3)CNC(=O)CN4C=NC5=CC=CC=C5C4=O
• Molecular Formula: C25H27N5O2
• Molecular Weight: 429.5 g/mol

Description

N-((4-(1-methyl-1H-benzo[d]imidazol-2-yl)cyclohexyl)methyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide is a useful research compound. Its molecular formula is C25H27N5O2 and its molecular weight is 429.524. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research has been conducted on the synthesis of cyclic amidines, leading to the formation of imidazolines, dihydroquinazolines, and dihydrobenzodiazepines from N-allyl-N′-arylacetamidines, illustrating the versatility of such compounds in generating various heterocyclic structures (Partridge & Smith, 1973). Similarly, novel quinazolinone derivatives have been synthesized for antitumor activity studies, showcasing the broad spectrum of potential applications in medicinal chemistry (Al-Suwaidan et al., 2016).

Biological and Pharmacological Screening

Several studies have focused on the synthesis of benzothiazole derivatives, evaluating their antibacterial and anticonvulsant activities. These efforts underline the role of such compounds in developing new therapeutic agents with potential applications in treating infections and neurological disorders (Bhoi et al., 2015; Amir et al., 2011).

Novel Heterocyclic Compounds for Therapeutic Applications

Research into the synthesis of imidazole-based H3 receptor agonists highlights the exploration of novel heterocyclic compounds for therapeutic applications, particularly in areas such as cognitive disorders and dementia (Wijtmans et al., 2008). This demonstrates the ongoing interest in developing new molecular entities targeting specific receptors for disease management.